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Compound of Interest

Compound Name: 2-Methyl-1-heptanol

Cat. No.: B1596058 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2-
Methyl-1-heptanol (CAS No. 60435-70-3). The following sections detail the known physical

and chemical properties, hazard classifications, personal protective equipment, and emergency

procedures. This document is intended for use by professionals in research and development

environments.

Substance Identification and Properties
2-Methyl-1-heptanol is a primary alcohol. While it is used in research applications,

comprehensive toxicological data is not readily available. Therefore, it should be handled with

care, assuming it may present hazards similar to other aliphatic alcohols.

Physical and Chemical Properties
The table below summarizes the known physical and chemical properties of 2-Methyl-1-
heptanol. It is important to note that some of these values are estimated and should be used

as a guide.
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Property Value Source

Molecular Formula C₈H₁₈O --INVALID-LINK--

Molecular Weight 130.23 g/mol --INVALID-LINK--

CAS Number 60435-70-3 --INVALID-LINK--

Boiling Point
176 - 179.23 °C (at 760 mm

Hg)

--INVALID-LINK--, --INVALID-

LINK--

Melting Point -112 °C --INVALID-LINK--

Flash Point
71.10 °C (160.00 °F) (Tag

Closed Cup, est.)
--INVALID-LINK--

Density 0.799 g/mL --INVALID-LINK--

Vapor Pressure 0.284 mm Hg at 25 °C (est.) --INVALID-LINK--

Water Solubility 1379 mg/L at 25 °C (est.) --INVALID-LINK--

logP (o/w) 2.721 (est.) --INVALID-LINK--

Note: Some data, particularly toxicological values, are not available or have not been

determined. Handle this chemical with appropriate caution.

Hazard Identification and Classification
Based on information for 2-Methyl-1-heptanol and similar alcohols, the following GHS

classifications may apply. However, some sources indicate that a GHS classification has not

been officially established.[1]
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Hazard Class Category Hazard Statement

Flammable Liquids Category 3 / 4

H226: Flammable liquid and

vapor. / H227: Combustible

liquid.[2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation.

Note: The toxicological properties of 2-Methyl-1-heptanol have not been thoroughly

investigated.[1] It may be harmful if swallowed, inhaled, or absorbed through the skin.

Safe Handling and Storage
Handling Procedures

Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or mist.[2]

Use non-sparking tools and ground all equipment when transferring liquids to prevent static

discharge.[4]

Keep away from heat, sparks, and open flames.[4]

Wash hands thoroughly after handling.[3]

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][4]

Keep away from sources of ignition and incompatible materials such as strong oxidizing

agents.[5]
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Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling 2-Methyl-1-heptanol to determine the

appropriate PPE. The following are general recommendations:

Protection Type Specification

Eye/Face Protection
Safety glasses with side-shields conforming to

EN166 or NIOSH-approved safety goggles.[5][6]

Skin Protection
Impervious gloves (e.g., nitrile rubber) and

protective clothing to prevent skin contact.[6]

Respiratory Protection

If ventilation is inadequate or exposure limits are

exceeded, use a NIOSH-approved respirator

with an organic vapor cartridge.[5]

Emergency Procedures
First Aid Measures
The following diagram outlines the initial first aid response to an exposure incident.
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Exposure Route

Immediate Action

Medical Attention

Inhalation

Move to fresh air.
If breathing is difficult, give oxygen.

Skin Contact

Remove contaminated clothing.
Wash skin with soap and water.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

If irritation persists If irritation persists
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Spill Occurs

Assess Spill Size and Risk

Small Spill?

Evacuate Area
Call Emergency Services

No

Eliminate Ignition Sources
(No smoking, flares, sparks, or flames)

Yes

Response Complete

Ensure Adequate Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with Inert Material
(Sand, earth, vermiculite)

Absorb Material

Collect Absorbed Material
(Use non-sparking tools)

Place in a Sealed Container for Disposal

Decontaminate Spill Area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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